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Compound of Interest

Compound Name: Palladium-103

CAS No.: 14967-68-1

Cat. No.: B1244339

Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Palladium-103 (Pd-103). The following

procedural guidance outlines the necessary personal protective equipment (PPE), operational

plans for handling, and disposal protocols to ensure a safe laboratory environment and

minimize radiation exposure.

Understanding Palladium-103
Palladium-103 is a radionuclide with a half-life of 16.99 days that decays by electron capture,

emitting low-energy photons.[1][2] While its low energy simplifies some handling procedures

compared to higher-energy isotopes, strict adherence to safety protocols is mandatory to

maintain exposure As Low As Reasonably Achievable (ALARA).[3][4]

Quantitative Data for Palladium-103
The physical properties of Pd-103 are critical for understanding its radiation risk and shielding

requirements.
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Property Value

Half-Life 16.99 days[1][2]

Decay Mode Electron Capture[2]

Average Photon Energy ~21 keV[2][3]

Lead Half-Value Layer (HVL) 0.008 mm - 0.013 mm[3][5]

Lead Shielding Effectiveness
>97% with 0.06 mm Pb[4][5]99.9% with 0.25

mm Pb[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against contamination and external

radiation exposure. All personnel must be equipped with the following before entering an area

where Pd-103 is handled.

1. Body and Hand Protection:

Lab Coat: A full-length, flame-resistant lab coat must be worn and kept fully buttoned with

sleeves rolled down.[6][7]

Gloves: Disposable nitrile gloves are recommended.[6][7] Gloves should be inspected before

use and proper removal techniques must be followed to avoid skin contact.[8] Avoid using

petroleum-based hand creams, as they can increase glove permeability.[7]

Clothing and Footwear: Full-length pants and closed-toed shoes are mandatory at all times

in the laboratory area.[6][7] It is advisable to keep a spare set of clothing and shoes in the

lab in case of contamination.[7]

2. Eye and Face Protection:

Safety Glasses: ANSI-approved safety glasses or chemical splash goggles must be worn.[6]

[9]

3. Respiratory Protection:
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Dust Respirator: If there is a risk of generating airborne particles or dust, a suitable dust

respirator (e.g., N95) should be used.[6][8]

Operational Plan: Step-by-Step Handling Protocol
Only individuals trained and authorized in the safe handling of radioisotopes should work with

Pd-103.[1][4] The ALARA principle (As Low As Reasonably Achievable) must be a guiding

factor in all procedures, achieved by minimizing time, maximizing distance, and using

appropriate shielding.[4][5]

1. Preparation and Area Setup:

Secure Area: Ensure Pd-103 sources are strictly controlled and stored in a secured area.[1]

[5]

Ventilation: Handle the material in a chemical fume hood with good ventilation.[6]

Work Surface: Cover the designated work surface with absorbent, protective bench paper to

contain any potential spills.[7]

Dedicated Equipment: Use a set of equipment (e.g., pipettors, timers) exclusively for

radioactive work to prevent cross-contamination.[7]

Shielding: Place a lead shield of appropriate thickness (a thin sheet of 0.25 mm reduces

exposure by 99.9%) between the source and the handler.[1]

2. Source Handling:

No Direct Contact: Never handle Pd-103 sources directly.[1] Use forceps, tweezers, or

vacuum/reverse action tweezers for all manipulations.[1][5]

Inspect Sources: Do not use any source that appears damaged.[1][5] The titanium capsule is

fragile and can be broken with rough handling.[3][5] If a source is damaged, immediately

secure the area, limit personnel access, and contact your facility's Radiation Safety Officer

for decontamination procedures.[1][5]

Personnel Monitoring: All personnel involved must wear dosimetry monitors, such as

thermoluminescent dosimeters (TLDs), to track whole-body and hand exposure.[1][4][5]
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3. Post-Procedure:

Storage: Immediately after use, return the Pd-103 source to its lead-shielded container

("pig") for storage in a secured location.[1] Sources should be stored in a lead safe at least 3

mm thick.[3]

Area Survey: Use an appropriate survey meter to monitor the work area, hands, and clothing

for any contamination.

Decontamination: If contamination is found, follow established laboratory and radiation safety

protocols for decontamination.
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling

Phase 4: Disposal

Verify Training & Authorization

Don Required PPE
(Gloves, Lab Coat, Goggles)

Prepare Shielded Work Area
(Absorbent Paper, Lead Shield)

Retrieve Source from
Shielded Storage

Proceed to Handling

Perform Work Using Forceps
Behind Lead Shield

Monitor Exposure (ALARA)
(Time, Distance, Shielding)

Return Source to
Shielded Storage

Work Complete

Survey Personnel & Work Area
for Contamination

Perform Decontamination
(If Required)

Segregate Radioactive Waste
(PPE, Paper, etc.)

End of Session

Package & Label Waste per
Regulatory Guidelines

Transfer to Authorized
Waste Disposal Agency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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